4-Methoxycyclohexanamine
Overview
Description
4-Methoxycyclohexanamine is a chemical compound with the CAS Number: 4342-46-5. Its molecular weight is 129.2 and its IUPAC name is 4-methoxycyclohexanamine . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular formula of 4-Methoxycyclohexanamine is C7H15NO . It contains a total of 24 bonds; 9 non-H bonds, 1 rotatable bond, 1 six-membered ring, 1 primary amine (aliphatic), and 1 ether (aliphatic) .Physical And Chemical Properties Analysis
4-Methoxycyclohexanamine is a liquid at room temperature . It should be stored at 4°C and protected from light .Scientific Research Applications
Neuroscience and Neuroprotection
4-Methoxycyclohexanamine has been investigated for its potential neuroprotective effects. Researchers have explored its ability to mitigate oxidative stress, reduce inflammation, and enhance neuronal survival. It may hold promise in treating neurodegenerative diseases such as Alzheimer’s, Parkinson’s, and Huntington’s disease .
Stroke and Cerebral Hypoxia
Due to its structural features, 4-Methoxycyclohexanamine could play a role in stroke management. It may help protect brain tissue during ischemia (reduced blood flow) and hypoxia (low oxygen levels). Further studies are needed to elucidate its mechanisms and therapeutic potential .
Iodine Adsorption Materials
Recent research has explored the use of 4-Methoxycyclohexanamine-based porous organic polymers (POPs) for iodine adsorption. These materials exhibit specific surface areas and iodine affinity sites, making them suitable for capturing iodine from contaminated environments. The introduction of phosphorus atoms in the compound affects its interaction with iodine, influencing its adsorption capacity .
Chemical Synthesis and Catalysts
4-Methoxycyclohexanamine can serve as a building block in chemical synthesis. Its cyclohexane ring and amino group make it useful for constructing more complex molecules. Additionally, it may find applications as a ligand or co-catalyst in asymmetric synthesis and catalytic reactions .
Pharmaceutical Intermediates
The compound’s versatility extends to pharmaceutical synthesis. Researchers have explored its role as an intermediate in the production of various drugs. Its unique structure allows for diverse functionalization, making it valuable in drug discovery and development .
Materials Science and Surface Modification
Surface modification is crucial in materials science. 4-Methoxycyclohexanamine can be used to functionalize surfaces, enhancing adhesion, wettability, and reactivity. Applications include modifying polymers, nanoparticles, and coatings for specific purposes .
Safety and Hazards
The safety data sheet for 4-Methoxycyclohexanamine suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
properties
IUPAC Name |
4-methoxycyclohexan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-9-7-4-2-6(8)3-5-7/h6-7H,2-5,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDMXLAZIFYYECU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCC(CC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401347613 |
Source
|
| Record name | 4-Methoxycyclohexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401347613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4342-46-5, 121588-79-2 |
Source
|
| Record name | 4-Methoxycyclohexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401347613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (trans-4-Methoxycyclohexyl)amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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